Cas no 626-86-8 (Adipic Acid Monoethyl Ester)

• Product Name: Adipic Acid Monoethyl Ester
• CAS No: 626-86-8
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• MDL: MFCD00004419
• CID: 39219
• PubChem ID: 24847506
• Update Time: 2025-06-11

Adipic Acid Monoethyl Ester Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-6-oxohexanoic acid
• ethyl hydrogen adipate
• Monoethyl Adipate
• Adipic acid monoethyl ester
• Hexanoic acid monoethyl ester
• Monoethyladipic acid ester
• BRN 1769469
• Hexanedioic acid, monoethyl ester
• Adipic acid monoethyl ester, 97%
• Hexanoic acid, monoethyl ester
• MFCD00004419
• 6-eEhoxy-6-oxohexanoic acid
• NS00043547
• AKOS005254558
• Monoethyl hexanedioate
• 9J6
• A1223
• Hexane dioic acid monoethyl ester
• MonoethylAdipate
• 6-Ethoxy-6-oxohexanoic acid #
• A8664
• adipic acid mono ethyl ester
• 2-ethylhexanedioate
• EINECS 210-966-7
• 626-86-8
• NSC-8877
• SY036142
• GEO-00054
• 6-Ethoxy-6-oxohexanoicacid
• DTXSID70862319
• NSC 8877
• AMY4061
• CS-W020587
• Hexanedioic acid, 1-ethyl ester
• ADIPIC ACID, MONOETHYL ESTER
• AI3-11210
• NSC8877
• 6-ethoxy-6-keto-hexanoic acid
• FT-0621923
• W-104966
• Ethyl adipate monethyl ester
• SCHEMBL391807
• Hexanedioic Acid Monoethyl Ester
• Mono-ethyl adipate
• Q17325224
• Mono ethyl adipate
• Monoethyl Adipate,95%
• Hexanedioic Acid Monoethyl Ester; 1,4-Butanedicarboxylic Acid Monoethyl Ester;
• Monoethyl Hexanedioate; NSC 8877
• DB-054245
• Ethyl Hydrogen Adipate; Ethyl Hydrogen Hexanedioate; Monoethyl Adipate;
• 1,6-Hexandioic Acid Ethyl Ester; 6-Ethoxy-6-oxohexanoic Acid;
• 210-966-7
• Adipic Acid Monoethyl Ester

• MDL： MFCD00004419
• Inchi： 1S/C8H14O4/c1-2-12-8(11)6-4-3-5-7(9)10/h2-6H2,1H3,(H,9,10)
• InChI Key： UZNLHJCCGYKCIL-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 174.08900
• Monoisotopic Mass: 174.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Color/Form: Low melting point solids.
• Density: 0.98 g/mL at 25 °C(lit.)
• Melting Point: 28-29 °C (lit.)
• Boiling Point: 180 °C/18 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.439(lit.)
• Solubility: H2O: soluble50mg/mL, clear, colorless
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with bases, reducing agents, oxidizing agents.
• PSA: 63.60000
• LogP: 1.19450
• Decomposition: 179-181 ºC
• FEMA: 2201
• Solubility: Soluble in water.
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Adipic Acid Monoethyl Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：AV2030000
• TSCA：Yes
• Safety Term：S24/25
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Adipic Acid Monoethyl Ester

Introduction to Adipic Acid Monoethyl Ester (CAS No: 626-86-8)

Adipic Acid Monoethyl Ester, with the chemical formula C₈H₁₂O₄ and a CAS number of 626-86-8, is a significant compound in the field of organic chemistry and industrial applications. This ester derivative of adipic acid has garnered attention due to its versatile properties and emerging applications in pharmaceuticals, agrochemicals, and specialty chemicals. The compound is synthesized through the ethylation of adipic acid, a process that enhances its solubility and reactivity, making it a valuable intermediate in various chemical syntheses.

The structure of Adipic Acid Monoethyl Ester features a carboxylate group on one end and an ethyl ester group on the other, which contributes to its unique chemical behavior. This dual functionality allows it to participate in a wide range of reactions, including esterification, hydrolysis, and polymerization. The compound's stability under various conditions makes it suitable for use in both laboratory research and large-scale industrial processes.

In recent years, Adipic Acid Monoethyl Ester has been increasingly studied for its potential applications in drug development. Its ability to act as a precursor in the synthesis of more complex molecules has made it a subject of interest for medicinal chemists. For instance, researchers have explored its use in the preparation of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The ester's compatibility with other functional groups allows for the creation of novel pharmacophores, which are essential for designing drugs with improved efficacy and reduced side effects.

Moreover, the agrochemical industry has also recognized the significance of Adipic Acid Monoethyl Ester. Its derivatives have been investigated as potential intermediates in the synthesis of pesticides and herbicides. These compounds exhibit promising biological activity against various pests and weeds, offering a greener alternative to traditional agrochemicals. The development of environmentally friendly agricultural solutions is a critical focus in contemporary research, and compounds like Adipic Acid Monoethyl Ester play a pivotal role in this endeavor.

The polymer industry has another reason to value Adipic Acid Monoethyl Ester. Its incorporation into polymer matrices can enhance material properties such as flexibility and thermal stability. Researchers have experimented with this ester as a modifier in polyurethane foams and coatings, resulting in materials with improved performance characteristics. These advancements are particularly relevant in sectors requiring durable and high-performance materials, such as automotive and aerospace industries.

Recent studies have also highlighted the role of Adipic Acid Monoethyl Ester in green chemistry initiatives. The compound's biodegradability and low toxicity make it an attractive option for sustainable chemical processes. Efforts are underway to optimize its synthesis pathways to minimize waste generation and energy consumption. Such innovations align with global trends toward more sustainable industrial practices, where environmental impact is a primary consideration.

The pharmaceutical applications of Adipic Acid Monoethyl Ester extend beyond drug synthesis. It serves as a crucial building block in the production of active pharmaceutical ingredients (APIs). Its structural versatility allows chemists to modify its framework to create molecules with specific biological activities. This adaptability is particularly valuable in personalized medicine, where tailored therapeutic agents are designed to meet individual patient needs.

In conclusion, Adipic Acid Monoethyl Ester (CAS No: 626-86-8) is a multifaceted compound with broad applications across multiple industries. Its role in pharmaceuticals, agrochemicals, polymers, and green chemistry underscores its importance as a chemical intermediate. As research continues to uncover new uses for this compound, its significance is expected to grow further. The ongoing development of innovative synthetic methods will likely enhance its accessibility and expand its utility in various scientific and industrial domains.